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Compound of Interest

Compound Name: m-PEG5-Tos

Cat. No.: B1676789 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling guidelines for m-
PEG5-Tos (CAS: 62921-76-0). Given the limited availability of specific hazard data for this

compound, this document combines information from available Safety Data Sheets (SDS), data

on structurally related compounds, and general best practices for laboratory safety. It is

imperative to handle this research chemical with a high degree of caution, assuming it may be

hazardous until more definitive data is available.

Introduction to m-PEG5-Tos
m-PEG5-Tos, also known as methoxy(pentaethylene glycol) tosylate, is a monofunctional

polyethylene glycol (PEG) derivative containing a tosyl group. The tosyl group serves as an

excellent leaving group for nucleophilic substitution reactions, making m-PEG5-Tos a valuable

linker in bioconjugation, drug delivery research, and the synthesis of PROTACs (Proteolysis

Targeting Chimeras).[1] Its hydrophilic PEG spacer enhances solubility in aqueous media.

Physical and Chemical Properties
A summary of the known physical and chemical properties of m-PEG5-Tos is presented in

Table 1. This information is critical for proper handling, storage, and experimental design.
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Property Value Reference

CAS Number 62921-76-0 [2]

Synonyms m-PEG5-OTs, M-PEG5-tos [2]

Molecular Formula C16H26O7S [2]

Molecular Weight 362.44 g/mol [2]

Appearance Colorless to light yellow liquid [3]

Purity Typically ≥98%

Boiling Point 468.3 ± 40.0 °C (Predicted) [3]

Density 1.164 ± 0.06 g/cm³ (Predicted) [3]

Hazard Identification and Precautionary Measures
As of the latest revision of available safety data, no specific hazard pictograms or statements

have been assigned to m-PEG5-Tos.[2] However, data for a related compound, Poly(ethylene

glycol) methyl ether tosylate (average Mₙ 2,000), indicates potential for skin irritation, eye

irritation, and specific target organ toxicity (respiratory system). Therefore, it is prudent to

handle m-PEG5-Tos as a potentially hazardous substance.

General Recommendations:

Assume Unknown Toxicity: Treat m-PEG5-Tos as a substance with unknown toxicity.

Engineering Controls: Work in a well-ventilated laboratory, preferably within a chemical fume

hood, to minimize inhalation exposure.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields or goggles, and chemical-resistant gloves.

A general workflow for handling chemicals with unknown hazards is depicted below.
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Caption: General workflow for handling chemicals with unknown hazards.

First-Aid Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1676789?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In the event of exposure to m-PEG5-Tos, follow these first-aid procedures as outlined in the

available SDS.[2]

Exposure Route First-Aid Procedure

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If the individual is

not breathing, provide artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area thoroughly with soap

and plenty of water. Consult a physician.

Eye Contact

Rinse eyes with plenty of clean water for at least

15 minutes, holding the eyelids open. Seek

immediate medical attention.

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a physician or poison

control center immediately.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: The combustion of m-PEG5-Tos may produce hazardous gases, including

carbon oxides and sulfur oxides.

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.

Accidental Release Measures
In the event of a spill, adhere to the following protocol:

Evacuate: Evacuate non-essential personnel from the area.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1676789?utm_src=pdf-body
https://creativepegworks.com/wp-content/uploads/2022/03/SDS-of-Tosylate-PEG-Tosylate.pdf
https://www.benchchem.com/product/b1676789?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ventilate: Ensure adequate ventilation.

Contain: Prevent the spill from spreading. For liquid spills, use an inert absorbent material

(e.g., sand, vermiculite).

Collect: Carefully collect the absorbed material into a sealed, labeled container for disposal.

Clean: Clean the spill area thoroughly with an appropriate solvent and then with soap and

water.

PPE: Wear appropriate personal protective equipment during the entire cleanup process.

The following diagram illustrates the emergency response procedure for a chemical spill.
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Caption: Emergency response workflow for a chemical spill.

Handling and Storage
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Proper handling and storage are crucial for maintaining the integrity of m-PEG5-Tos and

ensuring laboratory safety.

Aspect Guideline

Handling

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist. Handle in a

well-ventilated area, preferably a fume hood.

Storage

Store in a tightly sealed container in a dry and

well-ventilated place. Recommended storage

temperatures vary by supplier, with -20°C being

common. Some suppliers suggest room

temperature storage.[3] Always follow the

storage instructions on the product label.

Incompatibilities Strong oxidizing agents.

Exposure Controls and Personal Protection
Engineering Controls: Use a chemical fume hood to maintain airborne concentrations below

any potential exposure limits.

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If a fume hood is not available or if there is a risk of significant

inhalation exposure, use a NIOSH-approved respirator with an appropriate cartridge.

Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Stability and Reactivity
Reactivity: No specific reactivity data is available. However, the tosyl group is a good leaving

group and can react with nucleophiles.
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Chemical Stability: Stable under recommended storage conditions.

Hazardous Decomposition Products: Under fire conditions, may decompose to form carbon

oxides and sulfur oxides.

Toxicological Information
There is no specific toxicological data available for m-PEG5-Tos.[2] Studies on other PEG

derivatives have shown that cytotoxicity can vary based on molecular weight and the nature of

the end groups.[3] Some short-chain PEGs and certain PEG monomers have demonstrated

toxicity in cell-based assays.[3] Therefore, it is essential to minimize exposure until more

information is known.

Disposal Considerations
Dispose of m-PEG5-Tos and any contaminated materials in accordance with local, state, and

federal regulations for chemical waste. Do not dispose of it down the drain or in the general

trash.

Conclusion
While m-PEG5-Tos is a valuable tool in modern biochemical research, the lack of

comprehensive safety data necessitates a cautious and prudent approach to its handling.

Researchers, scientists, and drug development professionals must adhere to the guidelines

outlined in this document, utilizing appropriate engineering controls and personal protective

equipment to minimize any potential risks. Always consult the most recent Safety Data Sheet

from your supplier and follow all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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